molecular formula C10H13F2N3O B2850534 N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide CAS No. 2034422-72-3

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide

Cat. No. B2850534
CAS RN: 2034422-72-3
M. Wt: 229.231
InChI Key: HQOMFZFFPJLHOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide, also known as DZP, is a chemical compound that has been widely studied for its potential applications in scientific research. DZP is a type of imidazole derivative that has been shown to have a range of effects on the body, including both biochemical and physiological effects. In Additionally, we will list as many future directions for research on DZP as possible.

Mechanism of Action

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide in lab experiments is its well-established synthesis method and availability. Additionally, N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been extensively studied, and its effects on the body are well understood. However, one limitation of using N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide in lab experiments is its potential for side effects, particularly in high doses. Additionally, the mechanism of action of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide is not fully understood, which may limit its use in certain types of experiments.

Future Directions

There are a number of future directions for research on N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide. One area of research is to further explore the mechanism of action of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide, particularly in relation to its anti-tumor effects. Additionally, further research is needed to fully understand the potential side effects of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide, particularly in high doses. Finally, there is potential for N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide to be used in combination with other drugs for a range of therapeutic applications, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide involves the reaction of 4,4-difluorocyclohexanone with imidazole-5-carboxylic acid in the presence of a catalyst. The reaction proceeds through a series of intermediate steps, ultimately resulting in the formation of N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide. The synthesis method has been well-established in the literature, and N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide is readily available for use in scientific research.

Scientific Research Applications

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been studied for a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been shown to have anxiolytic and sedative effects. N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has also been studied for its potential applications in the treatment of epilepsy, as it has been shown to have anticonvulsant effects. Additionally, N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide has been studied for its potential applications in cancer research, where it has been shown to have anti-tumor effects.

properties

IUPAC Name

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13F2N3O/c11-10(12)3-1-7(2-4-10)15-9(16)8-5-13-6-14-8/h5-7H,1-4H2,(H,13,14)(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQOMFZFFPJLHOA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1NC(=O)C2=CN=CN2)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13F2N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,4-difluorocyclohexyl)-1H-imidazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.